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Compound of Interest

Compound Name: ER21355

Cat. No.: B15578571

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of solutions
of ER21355, a potent and selective inhibitor of phosphodiesterase 5 (PDE5S). Adherence to
these guidelines is crucial for ensuring the integrity and activity of the compound in
experimental settings.

Introduction

ER21355 is an investigational small molecule inhibitor of phosphodiesterase type 5 (PDE5), an
enzyme that plays a critical role in the nitric oxide (NO)/cyclic guanosine monophosphate
(cGMP) signaling pathway.[1] By inhibiting PDE5, ER21355 prevents the degradation of cGMP,
leading to the potentiation of downstream signaling cascades involved in smooth muscle
relaxation and vasodilation.[2][3][4] Due to its mechanism of action, ER21355 is a valuable tool
for research in areas such as cardiovascular disease, erectile dysfunction, and pulmonary
hypertension.

Proper handling, solution preparation, and storage are paramount to ensure the stability and
efficacy of ER21355 in in vitro and in vivo studies. These protocols provide standardized
procedures to maintain the quality and performance of the compound.

Physicochemical Properties

ER21355 is typically supplied as a crystalline solid.[1] While specific quantitative solubility data
is not widely published, it is known to be soluble in organic solvents such as dimethyl sulfoxide
(DMSO) and has limited solubility in aqueous solutions.[1]
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Table 1: Physicochemical and Solubility Data for ER21355

Property Value Reference/Note

1-[4-(1,3-benzodioxol-5-
ylmethylamino)-6-

IUPAC Name ] i [1]
chloroquinazolin-2-

yl]piperidine-4-carboxylic acid

Molecular Formula C22H21CIN4Oa4 [1]
Molecular Weight 440.9 g/mol [1]
Appearance Crystalline solid [1]

Based on common solubility of

small molecule inhibitors.

Solubility in DMSO > 10 mg/mL (Estimated) -
Actual solubility should be
determined experimentally.
Qualitative assessment. Not
Solubility in Ethanol Limited (Estimated) recommended as a primary
solvent for stock solutions.
Solubility in Water Limited [1]

Solution Preparation Protocols

The following protocols describe the preparation of stock and working solutions of ER21355. Al
procedures should be performed in a well-ventilated area, using appropriate personal
protective equipment (PPE), including a lab coat, gloves, and safety glasses.

Preparation of a 10 mM Stock Solution in DMSO

Objective: To prepare a high-concentration stock solution of ER21355 in DMSO for long-term
storage and subsequent dilution.

Materials:

e ER21355 solid compound
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e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
o Sterile, amber glass vials or polypropylene microcentrifuge tubes
o Calibrated analytical balance
» Calibrated micropipettes and sterile, filtered pipette tips
e \Vortex mixer
e Sonicator (optional)
Protocol:
o Calculate the required mass of ER21355:
o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
» Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
» Mass (mg) = 0.010 mol/L x 0.001 L x 440.9 g/mol x 1000 mg/g = 4.409 mg
» Weighing ER21355:
o Tare a sterile, dry vial on the analytical balance.
o Carefully weigh 4.41 mg of ER21355 into the vial.
e Dissolving the Compound:
o Add 1 mL of anhydrous DMSO to the vial containing the ER21355 powder.
o Securely cap the vial.
e Ensuring Complete Dissolution:
o Vortex the solution for 1-2 minutes.

o Visually inspect the solution to ensure it is clear and free of particulates.
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o If necessary, sonicate the vial for 5-10 minutes to aid dissolution.

» Aliquoting and Storage:

o To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes (e.g., 10-50 L) in sterile, labeled microcentrifuge tubes.[5]

o Store the aliquots at -20°C or -80°C for long-term storage.

Preparation of Aqueous Working Solutions

Objective: To prepare a diluted working solution of ER21355 in an aqueous buffer or cell culture
medium for immediate use in experiments.

Materials:

10 mM ER21355 stock solution in DMSO

Sterile aqueous buffer (e.g., PBS, pH 7.4) or cell culture medium

Sterile microcentrifuge tubes or multi-well plates

Calibrated micropipettes and sterile, filtered pipette tips

Protocol:

o Determine the final desired concentration and volume of the working solution.
o Calculate the required volume of the 10 mM stock solution.

o Use the formula: CiV1 = C2V2

C1 = Concentration of the stock solution (10 mM)

V1 = Volume of the stock solution to be added

» C2 = Desired final concentration of the working solution

V2 = Final volume of the working solution
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o For example, to prepare 1 mL of a 10 uM working solution:

= V1= (10 pM x 1 mL) / 10,000 uM = 0.001 mL = 1 uL

e Dilution:
o Add the appropriate volume of the aqueous buffer or cell culture medium to a sterile tube.
o Add the calculated volume of the 10 mM ER21355 stock solution to the buffer.
o Gently mix the solution by pipetting or vortexing.

Important Considerations:

e The final concentration of DMSO in the aqueous working solution should be kept to a
minimum (typically <0.5%) to avoid solvent-induced cellular toxicity or off-target effects.

e Due to the limited aqueous solubility of ER21355, it is recommended to prepare working
solutions fresh for each experiment and use them immediately.

e |f precipitation is observed upon dilution into an aqueous buffer, consider further dilution of
the stock solution in DMSO before adding it to the agueous medium.

Storage and Stability

Proper storage of ER21355 as a solid and in solution is critical to maintain its chemical integrity
and biological activity.

Table 2: Recommended Storage Conditions for ER21355
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Storage Recommended
Form Solvent . Notes
Temperature Duration

Store in a tightly
sealed, light-
) resistant
Solid (Powder) N/A -20°C Up to 3 years o
container in a
desiccated

environment.[6]

Aliquot into
single-use
volumes to avoid

Stock Solution DMSO -20°C Up to 3 months repeated freeze-
thaw cycles.
Protect from
light.[5]

Recommended
for longer-term

Stock Solution DMSO -80°C Up to 6 months storage. Aliquot
and protect from
light.[7]

Prepare fresh for
each experiment.
) ] Do not store for
Working Solution  Aqueous 2-8°C Up to 24 hours )
extended periods
due to potential

for degradation.

Visualizations
ER21355 Mechanism of Action: PDES5 Inhibition in the
NO/cGMP Signaling Pathway
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Caption: Mechanism of action of ER21355 in the NO/cGMP signaling pathway.

Experimental Workflow for ER21355 Solution
Preparation and Use
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Caption: A typical workflow for the preparation and use of ER21355 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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